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Application Note: High-Sensitivity Measurement of Intracellular cCADPR via Cycling Enzymatic

Assay

Abstract & Introduction

Cyclic ADP-ribose (cCADPR) is a potent second messenger responsible for mobilizing
intracellular Ca

from ryanodine receptor (RyR) stores. Despite its physiological significance in processes
ranging from insulin secretion to T-cell activation, quantifying cADPR remains a significant
analytical challenge. Its cellular concentration is often in the low nanomolar range (3-50 nM),
orders of magnitude lower than its precursor, NAD

Standard HPLC methods often lack the necessary sensitivity for small sample volumes. This
Application Note details a Cycling Enzymatic Assay, a self-validating and highly sensitive
method originally established by Graeff and Lee. This protocol exploits the unique reversibility
of Aplysia ADP-ribosyl cyclase to convert CADPR stoichiometrically back into NAD
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, Which is then amplified thousands of times via a diaphorase/alcohol dehydrogenase cycling
system.[1][2]

Key Advantages:
e Sensitivity: Detection limit in the femtomole (fmol) range.

o Specificity: Uses specific enzymatic conversion, eliminating interference from non-cyclic
nucleotides.

o High-Throughput: Adaptable to 96-well or 384-well microplate formats.

Principle of the Assay

The assay operates on a "Purify-Convert-Amplify" logic. Because intracellular NAD
levels are 100—-1000 times higher than cADPR, the endogenous NAD
must be eliminated first.

e Extraction & NAD

Removal: Samples are extracted with acid to preserve nucleotides. Endogenous NAD
is destroyed using a hydrolytic enzyme (N. crassa NADase) that selectively degrades NAD
but leaves cADPR intact.

o Conversion (The "Reverse" Reaction): The remaining cCADPR is converted back to NAD

using Aplysia ADP-ribosyl cyclase in the presence of excess Nicotinamide.[2]
[3]
e Cycling Amplification: The generated NAD
enters a cycling loop.[1][2] Alcohol Dehydrogenase (ADH) reduces NAD
to NADH. Diaphorase then oxidizes NADH back to NAD

, transferring the electron to Resazurin (non-fluorescent), reducing it to Resorufin (highly
fluorescent).
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Assay Mechanism Diagram
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Caption: The two-stage mechanism: cADPR is first converted to NAD+, which then catalyzes
the redox cycling of Resazurin to Resorufin.[1]

Materials & Reagents
Critical Reagents:

o Aplysia ADP-ribosyl cyclase: Purified from Aplysia californica (or recombinant). Must be free
of NADase activity.

» NADase: From Neurospora crassa (Sigma N9629 or equivalent). Note: Mammalian
NADases (like CD38) are unsuitable as they hydrolyze cADPR.

e Alcohol Dehydrogenase (ADH): From S. cerevisiae.
» Diaphorase: From Clostridium kluyveri.
e Resazurin: Sodium salt.

o Extraction Solvent: 0.6 M Perchloric Acid (PCA) or 5% Trichloroacetic Acid (TCA).
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e Neutralization Solvent: 1,1,2-trichlorotrifluoroethane (Freon) and Tri-n-octylamine (3:1 ratio)
OR a standard KOH/KHCO

buffer (if Freon is restricted).

Detailed Protocol
Phase 1: Sample Preparation & NAD+ Removal

Objective: Extract nucleotides and destroy endogenous NAD+ without harming cADPR.
e Cell Lysis:
o Add 0.5 mL of ice-cold 0.6 M PCA to the cell pellet (approx.

cells) or tissue.

o Sonicate briefly on ice to ensure lysis.
o Centrifuge at 12,000
g for 10 min at 4°C. Collect supernatant.

o Neutralization (Freon/Amine Method):

[¢]

Why: This method removes the acid rather than adding salt, preventing sample dilution.

[¢]

Add an equal volume of Freon/Tri-n-octylamine (3:1) to the supernatant.

[e]

Vortex vigorously for 1 min. Centrifuge at 1,500

g for 5 min.

o

Collect the top aqueous layer (neutral pH).
o NAD+ Removal (Enzymatic Digestion):
o To 100

L of aqueous extract, add NADase (final conc. 0.1 U/mL) and MgClI
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(2.5 mM).

o Incubate at 37°C for 30-60 minutes.

o Validation: Run a parallel control with a known spike of NAD+ to ensure 100%
degradation.

e Enzyme Removal (Critical):

o The NADase must be removed or inactivated; otherwise, it will degrade the NAD+
generated in the next step.

o Filter the sample through a 10 kDa MWCO spin filter (centrifuge 10 min). The flow-through
contains cCADPR; the NADase (approx. 30-40 kDa) is retained.

Phase 2: Conversion & Cycling Reaction

Objective: Convert cADPR to NAD+ and measure fluorescence.
o Prepare Cycling Reagent (Mix Fresh):

o 100 mM Sodium Phosphate Buffer (pH 8.0)[4]

o 2% Ethanol[4]

o 100

M Nicotinamide (Note: This is low conc. for cycling, but see Step 2).

o 10

M Flavin Mononucleotide (FMN)

o 20

M Resazurin

o 10

g/mL ADH
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o 10

g/mL Diaphorase

The "Conversion" Setup (96-well Plate):
o Well A (Sample): 20

L Treated Sample + 0.2
g/mL Aplysia Cyclase + 30 mM Nicotinamide.

o Well B (Blank): 20

L Treated Sample + 30 mM Nicotinamide (NO Cyclase).

o Note: High Nicotinamide (30 mM) drives the reverse reaction (CADPR

NAD

Incubation:

o Incubate the plate at Room Temperature for 15 minutes. This allows the cyclase to convert
cADPR to NAD

[11[2][5]
Cycling Start:
o Add 100
L of Cycling Reagent to all wells.
Measurement:
o Read Fluorescence immediately (Kinetic Mode).

o Excitation: 544 nm | Emission: 590 nm.
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o Read every 1 min for 30—60 mins.

Workflow Visualization
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Caption: Step-by-step workflow ensuring removal of interfering NAD+ before specific
conversion of CADPR.

Data Analysis

o Calculate Cycling Rate: Plot Fluorescence (RFU) vs. Time (min). Determine the slope (

RFU/min) for the linear portion of the curve.

e Subtract Background:

The "No Cyclase" well accounts for any residual NAD
that survived the digestion step.

» Standard Curve: Run a standard curve using authentic cCADPR (O, 1, 5, 10, 50, 100 nM)
treated exactly like the samples (including filtration).

» Normalization: Normalize the calculated cADPR concentration to total protein content (mg)
or cell number.

Typical Data Table Structure:

[cADPR]
Slope Slope (- [cADPR]
Sample ID Net Slope (fmol/mg
(+Cyclase) Cyclase) (nM) .
protein)
Control 1500 50 1450 5.2 120
Drug X 4500 60 4440 15.8 365
Blank 45 40 5 <LOD

Troubleshooting & Validation

e High Background in "-Cyclase" wells:

o Cause: Incomplete removal of endogenous NAD

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b10786831/docs?utm_src=pdf-body-img#measuring-intracellular-cadpr-using-cycling-enzymatic-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Solution: Increase NADase incubation time or enzyme concentration. Ensure the NADase
is active.

e No Signal in Standards:

o Cause: NADase was not removed/inactivated and destroyed the converted NAD

o Solution: Check the integrity of the 10kDa spin filters. Ensure no leakage.
e Low Sensitivity:
o Cause: Old Resazurin or inactive ADH.
o Solution: Resazurin should be protected from light. ADH is unstable; prepare fresh.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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